Isothiocyanates
Iodothiocyanates, or isothiocyanates, are a class of chemical compounds featuring the thiocyanate ( SCN ) functional group. These compounds are widely found in nature and possess unique reactivity due to their strong binding ability with metal ions. Industrially, isothiocyanates find applications in various fields such as pesticide synthesis, pharmaceuticals, and polymerization initiators.
In pesticide formulations, isothiocyanates exhibit potent pesticidal activities by disrupting the normal functioning of insect nervous systems through their interaction with key enzymes. Their use can be particularly effective against a wide range of pests without harming beneficial insects or other organisms.
Pharmaceutically, certain isothiocyanate derivatives are being explored for their potential in treating diseases such as cancer and inflammation due to their selective cytotoxicity and anti-inflammatory properties. Research is ongoing to further understand the mechanisms of action and optimize these compounds for therapeutic use.
Overall, the diverse reactivity and unique biological activities of isothiocyanates make them valuable tools in both industrial and medicinal chemistry.

Structure | Chemical Name | CAS | MF |
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Hexyl Isothiocyanate | 4404-45-9 | C7H13NS |
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2-methylbutyl isothiocyanate | 4404-51-7 | C6H11NS |
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pentyl isothiocyanate | 629-12-9 | C6H11NS |
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Cyclooctyl isothiocyanate | 33522-04-2 | C9H15NS |
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Cyclohexylmethyl isothiocyanate | 52395-66-1 | C8H13NS |
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(R)-1-Cyclohexylethyl isothiocyanate | 196402-21-8 | C9H15NS |
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1-Propene,2-bromo-3-isothiocyanato- | 101670-63-7 | C4H4BrNS |
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Methoxymethylisothiocyanate | 19900-84-6 | C3H5NOS |
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4-Pentenyl isothiocyanate | 18060-79-2 | C6H9NS |
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3-Chloropropyl Isothiocyanate | 2799-72-6 | C4H6ClNS |
Related Literature
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